6-Methyl-N-(2-methylpentyl)pyridin-3-amine

• Molecular Formula: C12H20N2
• Molecular Weight: 192.30 g/mol
• IUPAC Name: 6-methyl-N-(2-methylpentyl)pyridin-3-amine
• InChI: InChI=1S/C12H20N2/c1-4-5-10(2)8-14-12-7-6-11(3)13-9-12/h6-7,9-10,14H,4-5,8H2,1-3H3
• InChI Key: LTJNJYWXUWHTNB-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)CNC1=CN=C(C=C1)C

Description

6-Methyl-N-(2-methylpentyl)pyridin-3-amine is a substituted pyridine derivative characterized by a methyl group at the 6-position of the pyridine ring and a branched 2-methylpentyl chain attached to the amine group at the 3-position. The molecular formula is C₁₂H₂₀N₂, with a molecular weight of 192.30 g/mol. While direct synthesis data for this compound are unavailable in the provided evidence, analogous compounds like 6-Methylpyridin-3-amine (C₆H₈N₂, MW 108.14 g/mol) are synthesized via bromination of 3-pyridinecarboxamide under alkaline conditions, yielding ~77.6% crystallizable product .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methyl-N-(2-methylpentyl)pyridin-3-amine can be achieved through several methods. One common approach involves the hydroamination of olefins with nitroarenes, as reported by Baran and coworkers . This method provides a chemically differentiated building block for organic synthesis and medicinal chemistry.

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the practical olefin hydroamination method mentioned above can be scaled up for industrial applications, providing a feasible route for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

6-Methyl-N-(2-methylpentyl)pyridin-3-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can convert this compound into its reduced forms.

Substitution: It can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Various nucleophiles and electrophiles can be used under appropriate conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized pyridine derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

6-Methyl-N-(2-methylpentyl)pyridin-3-amine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: It is used in the study of biological pathways and interactions.

Medicine: This compound is explored for its potential therapeutic properties and as a precursor for drug development.

Industry: It is utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 6-Methyl-N-(2-methylpentyl)pyridin-3-amine involves its interaction with specific molecular targets and pathways. The exact mechanism depends on the context of its application. For instance, in medicinal chemistry, it may interact with enzymes or receptors to exert its effects.

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

Key structural analogs and their properties are summarized below:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties	Synthesis Yield (if reported)
6-Methyl-N-(2-methylpentyl)pyridin-3-amine	6-CH₃, N-(2-methylpentyl)	192.30	High lipophilicity; low water solubility (predicted)	Not reported
6-Methylpyridin-3-amine	6-CH₃, NH₂	108.14	Moderate solubility in polar solvents; forms N–H∙∙∙N hydrogen-bonded crystals	77.6%
6-Chloro-N-(pyridin-3-ylmethyl)pyridin-2-amine	6-Cl, N-(pyridin-3-ylmethyl)	Not reported	Discontinued due to synthesis challenges	Discontinued
6-Methoxy-N-{1-[4-(trifluoromethyl)phenyl]ethyl}pyridin-3-amine	6-OCH₃, N-(aryl-substituted ethyl)	Not reported	Enhanced steric bulk; potential for fluorophilic interactions	Not reported

Key Observations :

• Lipophilicity: The 2-methylpentyl group in the target compound increases hydrophobicity compared to smaller substituents (e.g., NH₂ in 6-Methylpyridin-3-amine), reducing water solubility but enhancing compatibility with non-polar matrices .
• Crystallinity : Bulky substituents disrupt hydrogen-bonding networks. For example, 6-Methylpyridin-3-amine forms intermolecular N–H∙∙∙N bonds (mean σ(C–C) = 0.004 Å), whereas the 2-methylpentyl group likely prevents close packing, leading to amorphous or lower-melting solids .
• Electronic Effects : Methyl and alkyl groups are electron-donating, increasing amine basicity compared to electron-withdrawing substituents (e.g., Cl in 6-chloro-N-methylpyridazin-3-amine, MW 143.57 g/mol) .

Biological Activity

6-Methyl-N-(2-methylpentyl)pyridin-3-amine is a compound of interest in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including cytoprotective effects, antiradical activity, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

6-Methyl-N-(2-methylpentyl)pyridin-3-amine belongs to the class of pyridine derivatives, which are known for various biological activities. The presence of a methyl group and a branched alkyl chain enhances its lipophilicity, potentially influencing its interaction with biological targets.

Cytoprotective Activity

Recent studies have highlighted the cytoprotective effects of derivatives related to 6-Methyl-N-(2-methylpentyl)pyridin-3-amine. For instance, derivatives of 3-(arylmethylamino)-6-methyl-4-phenylpyridin-2(1H)-ones demonstrated significant cytoprotective activity in vitro. The viability of MCF-7 cells was notably enhanced when treated with specific derivatives, indicating their potential as protective agents against cellular damage under stress conditions such as oxidative stress and hyperviscosity .

Table 1: Cell Viability Results for Pyridine Derivatives

Compound	Cell Viability (%)
Control	100
3e	50
3h	150
3d	145

This table illustrates that compounds 3h and 3d significantly improved cell viability compared to the control, confirming their cytoprotective properties.

Antiradical Activity

Antiradical activity is another important aspect of the biological profile of this compound. Studies have measured the ability of various pyridine derivatives to scavenge free radicals using the DPPH assay. The IC50 values obtained indicate the concentration required to reduce radical activity by 50%.

Table 2: Antiradical Activity (IC50 Values)

Compound	IC50 (µM)
Ascorbic Acid (Standard)	28.1
Compound A	25.9
Compound B	24.6
Compound C	33.4

The results suggest that several derivatives exhibit comparable antiradical activity to ascorbic acid, highlighting their potential as antioxidants .

The mechanisms underlying the biological activities of 6-Methyl-N-(2-methylpentyl)pyridin-3-amine and its derivatives are multifaceted:

• Oxidative Stress Reduction : The compound's ability to scavenge free radicals may reduce oxidative stress in cells, contributing to increased viability under harmful conditions.
• Protein Interaction : Molecular docking studies have shown that these compounds exhibit a higher affinity for certain protein targets compared to standard drugs like omeprazole, suggesting a mechanism through which they exert cytoprotective effects .
• Cell Signaling Modulation : Some studies indicate that pyridine derivatives may influence signaling pathways involved in cell survival and apoptosis, further elucidating their protective roles.

Case Studies

In a notable study involving MCF-7 breast cancer cells, treatment with specific pyridine derivatives resulted in enhanced cell survival rates compared to untreated controls. This suggests potential applications in cancer therapy, where protecting normal cells during chemotherapy could be beneficial.